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Compound of Interest

Compound Name: Methyl 3-(trifluoromethyl)picolinate

Cat. No.: B1420764 Get Quote

The incorporation of fluorine and fluorine-containing functional groups, particularly the

trifluoromethyl (-CF3) group, is a cornerstone of modern medicinal chemistry.[1] The -CF3

group is a bioisostere for chlorine and the methyl group but possesses profoundly different

electronic properties.[2] Its strong electron-withdrawing nature and high lipophilicity can

dramatically influence a drug candidate's metabolic stability, membrane permeability, binding

affinity, and overall pharmacokinetic profile.[2][3]

When appended to a pyridine ring, as in Methyl 3-(trifluoromethyl)picolinate, the -CF3 group

modulates the pKa of the nitrogen atom and influences the electronic distribution of the entire

heterocyclic system. This makes it an exceptionally valuable synthon for creating novel

molecular entities that can effectively interact with biological targets. Picolinates, in general, are

precursors to a wide range of pharmaceuticals, and the trifluoromethylated variant offers

chemists a tool to fine-tune molecular properties for enhanced therapeutic effect and better

drug-like characteristics.[4][5]

Physicochemical and Safety Profile
A thorough understanding of the compound's properties is the foundation of its effective and

safe application in a laboratory setting.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1420764?utm_src=pdf-interest
https://www.hovione.com/knowledge-center/article/drug-design-strategies-modes-action-synthesis-and-industrial-challenges-behind-trifluoromethylated-new-chemical-entities
https://www.mdpi.com/1420-3049/30/14/3009
https://www.mdpi.com/1420-3049/30/14/3009
https://pmc.ncbi.nlm.nih.gov/articles/PMC12298972/
https://www.benchchem.com/product/b1420764?utm_src=pdf-body
https://www.mdpi.com/2227-9717/10/10/2054
https://www.jelsciences.com/articles/jbres1883.php
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1420764?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

IUPAC Name

methyl 3-

(trifluoromethyl)pyridine-2-

carboxylate

[6]

CAS Number 588702-69-6 [7]

Molecular Formula C₈H₆F₃NO₂ [7]

Molecular Weight 205.13 g/mol [7]

Appearance
Colorless to yellow-brown

liquid
[6]

Purity ≥97-98% (typical) [6][7]

Storage Store at room temperature [6]

Signal Word Warning [6]

Hazard Statements

H302: Harmful if

swallowedH315: Causes skin

irritationH320: Causes eye

irritationH335: May cause

respiratory irritation

[6]

Precautionary Statements
P264, P270, P301+P312,

P330
[6]

Synthesis and Purification
While multiple synthetic routes may exist, a common and logical approach involves a multi-step

sequence starting from a readily available precursor like 3-methylpicolinonitrile. This pathway

leverages well-established transformations in heterocyclic chemistry.

Proposed Synthetic Pathway
The proposed synthesis is a three-step process: (1) Hydrolysis of the starting nitrile to the

corresponding carboxylic acid, (2) Trifluoromethylation of the methyl group via a halogenation-

fluorination sequence, and (3) Esterification to yield the final product.
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  Radical
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  (e.g., NCS, BPO)   3-(Trifluoromethyl)picolinic Acid

  Fluorination
  (e.g., SbF3/HF)   Methyl 3-(Trifluoromethyl)picolinate

  Fischer
  Esterification

  (MeOH, H2SO4)  

Primary Analysis

Structural Confirmation

Purified Sample

HPLC Analysis

Purity Assay (>98%)

GC-MS Analysis

Identity & Volatiles

NMR Spectroscopy

1H, 13C, 19F NMR

Structure Verified
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Drug Design Strategies, Modes of Action, Synthesis and Industrial Challenges Behind
Trifluoromethylated New Chemical Entities | Hovione [hovione.com]

2. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry:
Implications for Drug Design [mdpi.com]

3. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry:
Implications for Drug Design - PMC [pmc.ncbi.nlm.nih.gov]

4. mdpi.com [mdpi.com]

5. jelsciences.com [jelsciences.com]

6. Methyl 3-(trifluoromethyl)picolinate | 588702-69-6 [sigmaaldrich.com]

7. calpaclab.com [calpaclab.com]

To cite this document: BenchChem. [The Strategic Importance of Trifluoromethylated
Picolinates in Drug Design]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1420764#methyl-3-trifluoromethyl-picolinate-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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